![molecular formula C10H12N4O B7569401 2-(4-Methoxyphenyl)-5-methyl-1,2,4-triazol-3-amine](/img/structure/B7569401.png)
2-(4-Methoxyphenyl)-5-methyl-1,2,4-triazol-3-amine
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Overview
Description
2-(4-Methoxyphenyl)-5-methyl-1,2,4-triazol-3-amine is a chemical compound that belongs to the class of triazoles. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 2-(4-Methoxyphenyl)-5-methyl-1,2,4-triazol-3-amine is not fully understood. However, it has been proposed to act by inhibiting the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, it has been reported to inhibit the activity of fungal enzymes, leading to the disruption of fungal cell wall synthesis and ultimately leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. It has been reported to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis and cell death. Additionally, it has been shown to inhibit the growth and proliferation of fungal cells by disrupting cell wall synthesis and inducing cell death.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(4-Methoxyphenyl)-5-methyl-1,2,4-triazol-3-amine in lab experiments include its potent anticancer and antifungal activity, easy synthesis method, and low toxicity. However, one of the limitations of using this compound is its poor solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on 2-(4-Methoxyphenyl)-5-methyl-1,2,4-triazol-3-amine. Firstly, further studies are needed to elucidate the exact mechanism of action of this compound. Secondly, more research is needed to explore its potential applications in other fields, such as agriculture and environmental science. Finally, the development of more efficient synthesis methods and the optimization of its pharmacological properties could lead to the development of new drugs for the treatment of cancer and fungal infections.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. Its potent anticancer and antifungal activity, easy synthesis method, and low toxicity make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and explore its potential applications in other fields.
Synthesis Methods
The synthesis of 2-(4-Methoxyphenyl)-5-methyl-1,2,4-triazol-3-amine involves the reaction of 4-methoxyphenylhydrazine with 2-methyl-4-nitroimidazole in the presence of a reducing agent such as sodium dithionite. The reaction proceeds at room temperature, and the product is obtained in good yield after purification using column chromatography.
Scientific Research Applications
2-(4-Methoxyphenyl)-5-methyl-1,2,4-triazol-3-amine has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been shown to possess potent antifungal activity against various fungal strains, including Candida albicans and Aspergillus fumigatus.
Properties
IUPAC Name |
2-(4-methoxyphenyl)-5-methyl-1,2,4-triazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4O/c1-7-12-10(11)14(13-7)8-3-5-9(15-2)6-4-8/h3-6H,1-2H3,(H2,11,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIQSIAULGMKOOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=N1)N)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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